Cas no 1261672-08-5 (3-Chloro-4-cyanobenzamide)

• Product Name: 3-Chloro-4-cyanobenzamide
• CAS No: 1261672-08-5
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• CID: 4960281
• Update Time: 2025-10-29

3-Chloro-4-cyanobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-cyanobenzamide
• 3-Chloro-4-cyanobenzamide

• Inchi： 1S/C8H5ClN2O/c9-7-3-5(8(11)12)1-2-6(7)4-10/h1-3H,(H2,11,12)
• InChI Key： LNLQTZACBMLRQZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(C(N)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• XLogP3: 1.1
• Topological Polar Surface Area: 66.9

Additional information on 3-Chloro-4-cyanobenzamide

Introduction to 3-Chloro-4-cyanobenzamide (CAS No: 1261672-08-5)

3-Chloro-4-cyanobenzamide (CAS No: 1261672-08-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its chloro and cyano substituents on a benzamide backbone, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The structural features of 3-Chloro-4-cyanobenzamide contribute to its reactivity and potential applications in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting various biological pathways.

The benzamide core of 3-Chloro-4-cyanobenzamide is a well-documented pharmacophore in drug discovery, with numerous examples of its derivatives demonstrating efficacy in treating a range of diseases. The presence of the chloro group at the 3-position enhances the electrophilicity of the aromatic ring, facilitating nucleophilic substitution reactions that are crucial for further functionalization. Meanwhile, the cyano group at the 4-position introduces a polar and electron-withdrawing moiety, which can influence both the electronic properties and solubility characteristics of the compound.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-Chloro-4-cyanobenzamide and its derivatives. Researchers have been investigating its role as a precursor in the synthesis of small-molecule inhibitors for enzymes involved in inflammatory and metabolic disorders. Preliminary studies suggest that compounds derived from 3-Chloro-4-cyanobenzamide may exhibit inhibitory activity against targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes in the production of pro-inflammatory mediators.

One of the most compelling aspects of 3-Chloro-4-cyanobenzamide is its versatility in synthetic chemistry. The chloro and cyano groups provide multiple points for further modification, allowing chemists to tailor the compound’s properties for specific applications. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at various positions on the benzene ring, expanding the structural diversity of potential derivatives. Additionally, nucleophilic aromatic substitution reactions can be utilized to replace either or both substituents with other functional groups, opening up avenues for exploring new biological activities.

The synthesis of 3-Chloro-4-cyanobenzamide itself is an intriguing challenge that has been addressed by several research groups. Common synthetic routes involve chlorination and cyanation reactions on appropriately substituted benzamides. For example, one approach involves the reaction of 4-cyanobenzoic acid with chlorinating agents such as phosphorus oxychloride (POCl₃) to yield 3-Chloro-4-cyanobenzamide. Alternatively, multi-step syntheses starting from commercially available aromatic precursors can be designed to construct the desired structure with high regioselectivity.

In terms of biological activity, early studies on 3-Chloro-4-cyanobenzamide have highlighted its potential as an anti-inflammatory agent. By modulating key inflammatory pathways, derivatives of this compound may offer therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to interact with biological targets suggests possible applications in oncology and neurology. Ongoing research is focused on optimizing the scaffold and exploring novel analogs to enhance potency and selectivity.

The role of computational chemistry in studying 3-Chloro-4-cyanobenzamide cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and affinities for various biological targets. By leveraging quantum mechanics-based methods such as density functional theory (DFT), researchers can gain insights into how different substituents affect the electronic structure and reactivity of the molecule. These computational studies complement experimental efforts by providing a rational basis for designing next-generation derivatives.

Future directions in the study of 3-Chloro-4-cyanobenzamide may include exploring its use as a building block for more complex drug candidates. Advances in synthetic methodologies, coupled with an increased understanding of its biological profile, could lead to the development of novel therapeutics with improved pharmacokinetic properties. Additionally, green chemistry principles may be applied to optimize synthetic routes, minimizing waste and improving sustainability.

In conclusion, 3-Chloro-4-cyanobenzamide (CAS No: 1261672-08-5) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications and refine synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.